![molecular formula C8H7IN2O B1378243 3-Iodo-6-methoxyimidazo[1,2-a]pyridine CAS No. 1044733-64-3](/img/structure/B1378243.png)
3-Iodo-6-methoxyimidazo[1,2-a]pyridine
Overview
Description
3-Iodo-6-methoxyimidazo[1,2-a]pyridine is a heterocyclic compound . It belongs to the class of imidazo[1,2-a]pyridines, which have been attracting substantial interest due to their potential pharmaceutical applications .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold . The synthetic pathways of imidazo[1,2-a]pyridines are assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions . An NH2CN-promoted convergent integration of three self-sorting domino sequences is described for the construction of 6-iodo-3-methylthioimidazo[1,2-a]pyridines from aryl methyl ketones and 2-aminopyridines .Scientific Research Applications
Antituberculosis Agents
3-Iodo-6-methoxyimidazo[1,2-a]pyridine derivatives have shown promise as potent antituberculosis agents. These compounds exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB). The structure–activity relationship of these derivatives indicates that the imidazo[1,2-a]pyridine scaffold is critical for their antibacterial efficacy .
Medicinal Chemistry
The imidazo[1,2-a]pyridine core is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. It has been utilized in the development of various therapeutic agents, including those targeting central nervous system disorders, inflammation, and cancer .
Material Science
Due to its structural characteristics, the imidazo[1,2-a]pyridine moiety is also useful in material science. It can be incorporated into materials to enhance their properties, such as increasing thermal stability or improving electronic conductivity .
Drug Discovery Research
The imidazo[1,2-a]pyridine scaffold is a key focus in drug discovery research, particularly for infectious diseases. Researchers are exploring the use of this scaffold to develop new drugs that can overcome resistance mechanisms in various pathogens .
Synthesis Strategies
Various synthesis strategies have been developed for imidazo[1,2-a]pyridines, including condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. These methods allow for the efficient production of this important scaffold .
Biological Evaluation
3-Iodo-6-methoxyimidazo[1,2-a]pyridine compounds are subject to rigorous biological evaluation to determine their efficacy and safety profiles. This includes in vitro and in vivo studies to assess their therapeutic potential against a range of diseases .
Future Directions
Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications . The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold . This suggests that future research may continue to explore the potential applications of these compounds in pharmaceuticals.
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridines, the class of compounds to which 3-iodo-6-methoxyimidazo[1,2-a]pyridine belongs, are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .
Mode of Action
Some imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant tuberculosis (mdr-tb) and extensively drug-resistant tb (xdr-tb) . The exact interaction of 3-Iodo-6-methoxyimidazo[1,2-a]pyridine with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
Given the wide range of applications of imidazo[1,2-a]pyridines in medicinal chemistry , it can be inferred that 3-Iodo-6-methoxyimidazo[1,2-a]pyridine may influence multiple biochemical pathways.
Result of Action
Given the potential of imidazo[1,2-a]pyridines as therapeutic agents , it can be inferred that 3-Iodo-6-methoxyimidazo[1,2-a]pyridine may have significant molecular and cellular effects.
properties
IUPAC Name |
3-iodo-6-methoxyimidazo[1,2-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IN2O/c1-12-6-2-3-8-10-4-7(9)11(8)5-6/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOYPAFIVWNNNMJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN2C(=NC=C2I)C=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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